![molecular formula C9H13NO2 B8759275 [5-(Propan-2-yloxy)pyridin-2-yl]methanol](/img/structure/B8759275.png)
[5-(Propan-2-yloxy)pyridin-2-yl]methanol
Cat. No. B8759275
M. Wt: 167.20 g/mol
InChI Key: PKAVUWINVPOXHY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08551985B2
Procedure details
[5-(1-Methylethoxy)pyridin-2-yl]methanol (30 mg, 0.198 mmol) was dissolved in acetone (2.0 mL), added 2,2,6,6-tetramethylpiperidine 1-oxyl (3.1 mg, 0.020 mmol) and trichloroisocyanuric acid (50 mg, 0.218 mmol) under ice-cold conditions, and the mixture was stirred at 0° C. for 5 minutes. The reaction solution was concentrated in vacuo, and the reaction solution was added an aqueous solution of sodium hydrogen carbonate, and extracted with ethyl acetate. The organic layer was washed with brine, dried over sodium sulfate, and concentrated in vacuo. The obtained residue was purified by silica-gel column chromatography (hexane/ethyl acetate), and 5-(1-methylethoxy)-picolinaldehyde (25 mg (yield 85%)) was obtained as a yellow oil.
Yield
85%
Identifiers
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REACTION_CXSMILES
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[CH3:1][CH:2]([O:4][C:5]1[CH:6]=[CH:7][C:8]([CH2:11][OH:12])=[N:9][CH:10]=1)[CH3:3].CC1(C)N([O])C(C)(C)CCC1.ClN1C(=O)N(Cl)C(=O)N(Cl)C1=O>CC(C)=O>[CH3:3][CH:2]([O:4][C:5]1[CH:6]=[CH:7][C:8]([CH:11]=[O:12])=[N:9][CH:10]=1)[CH3:1] |^1:16|
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Inputs
Step One
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Name
|
|
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Quantity
|
30 mg
|
|
Type
|
reactant
|
|
Smiles
|
CC(C)OC=1C=CC(=NC1)CO
|
|
Name
|
|
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Quantity
|
2 mL
|
|
Type
|
solvent
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|
Smiles
|
CC(=O)C
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Step Two
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Name
|
|
|
Quantity
|
3.1 mg
|
|
Type
|
reactant
|
|
Smiles
|
CC1(CCCC(N1[O])(C)C)C
|
|
Name
|
|
|
Quantity
|
50 mg
|
|
Type
|
reactant
|
|
Smiles
|
ClN1C(N(C(N(C1=O)Cl)=O)Cl)=O
|
Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
|
Setpoint
|
0 °C
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Stirring
|
Type
|
CUSTOM
|
|
Details
|
the mixture was stirred at 0° C. for 5 minutes
|
|
Rate
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UNSPECIFIED
|
|
RPM
|
0
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Other
|
Conditions are dynamic
|
1
|
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Details
|
See reaction.notes.procedure_details.
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Workups
CONCENTRATION
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Type
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CONCENTRATION
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|
Details
|
The reaction solution was concentrated in vacuo
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ADDITION
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Type
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ADDITION
|
|
Details
|
the reaction solution was added an aqueous solution of sodium hydrogen carbonate
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EXTRACTION
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Type
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EXTRACTION
|
|
Details
|
extracted with ethyl acetate
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WASH
|
Type
|
WASH
|
|
Details
|
The organic layer was washed with brine
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DRY_WITH_MATERIAL
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Type
|
DRY_WITH_MATERIAL
|
|
Details
|
dried over sodium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
concentrated in vacuo
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The obtained residue was purified by silica-gel column chromatography (hexane/ethyl acetate)
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Outcomes
Product
Details
Reaction Time |
5 min |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CC(C)OC=1C=CC(=NC1)C=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 25 mg | |
| YIELD: PERCENTYIELD | 85% | |
| YIELD: CALCULATEDPERCENTYIELD | 76.4% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
